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For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the investigational gene therapy 4D-175 with current treatment
modalities for Geographic Atrophy (GA), supported by preclinical experimental data.

4D-175 is an investigational gene therapy developed by 4D Molecular Therapeutics (4DMT) for
the treatment of Geographic Atrophy (GA) secondary to age-related macular degeneration
(AMD).[1] Unlike current treatments that require frequent intravitreal injections of complement-
inhibiting proteins, 4D-175 is designed as a single-injection therapy to provide continuous,
long-term expression of a potent complement inhibitor directly within the retina.[2][3] However,
as of early 2025, further investment in the preclinical development of 4D-175 has been paused
by 4DMT, pending additional financing or partnerships, as the company prioritizes its late-stage
clinical assets.[4]

Mechanism of Action: A Shift from Protein to Gene

Current FDA-approved treatments for GA, such as pegcetacoplan (Syfovre) and avacincaptad
pegol (Izervay), work by directly inhibiting components of the complement system, a key driver
of inflammation and cell death in GA.[5] These therapies require repeated intravitreal injections
to maintain their therapeutic effect.
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4D-175 employs a different strategy. It utilizes a proprietary adeno-associated virus (AAV)
vector, R100, to deliver a transgene encoding a shortened, optimized version of human
complement factor H (sCFH) to retinal cells.[1][2][3][6] Complement factor H (CFH) is a natural
and powerful regulator of the alternative complement pathway.[5] Genetic variants that reduce
CFH function are a major risk factor for developing AMD and GA.[2] By enabling retinal cells to
produce their own sCFH, 4D-175 aims to restore normal complement regulation in the eye,
thereby reducing the chronic inflammation that leads to retinal injury and vision loss.[1][2]

The diagram below illustrates the proposed signaling pathway and mechanism of action for 4D-
175.
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Caption: Mechanism of 4D-175 in inhibiting the complement cascade in retinal cells.

Preclinical Functional Activity of 4D-175

The functional activity of 4D-175 has been assessed in preclinical studies, primarily using
human induced pluripotent stem cell (iPSC)-derived retinal pigment epithelial (RPE) cells, a key
cell type affected in GA.

In Vitro Studies in Human iPSC-derived RPE Cells

Transduction of human iPSC-derived RPE cells with 4D-175 demonstrated a dose-dependent
expression and secretion of the sCFH protein.[7] The functional consequence of this sCFH
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expression was a significant reduction in the formation of the membrane attack complex
(MAC), a terminal product of the complement cascade that damages cells.[7] Quantitative
analysis by flow cytometry showed a 75% to 95% reduction in the proportion of MAC-positive
RPE cells compared to non-transduced cells following complement activation.[5][7]
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In Vivo and Preclinical Proof-of-Concept

Intravitreal administration of 4D-175 to non-human primates was reported to be well-tolerated,
with no significant toxicities or ocular inflammation observed.[7] Furthermore, the therapeutic
concept of using AAV-delivered sCFH has been validated in mouse models of other
complement-mediated diseases, such as atypical hemolytic uremic syndrome (aHUS) and C3
glomerulopathy.[1][2][8] In these models, AAV-sCFH treatment led to a recovery from
complement dysregulation, a reduction in organ damage, and improved survival.[1][2][8]

Experimental Protocols

Detailed methodologies for the key in vitro experiments are crucial for evaluating the presented
data.

Transduction of RPE cells and Complement Activation

e Cell Culture: Human iPSC-derived RPE cells were cultured under standard conditions.
o Transduction: Cells were transduced with varying doses of 4D-175.

o Complement Activation: To assess the functional activity of the expressed sCFH, the
complement pathway was activated by adding 1% serum and 0.5 mg/mL zymosan to the
culture media.[7]
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e Analysis: Following activation, the cells and supernatant were collected for analysis.

Quantification of sCFH and MAC Formation

e SCFH Secretion (ELISA): The concentration of secreted sCFH protein in the cell culture
supernatant was quantified using a standard enzyme-linked immunosorbent assay (ELISA).

[7]

e MAC Formation (Flow Cytometry & Immunocytochemistry): The formation of the membrane
attack complex on the surface of the RPE cells was analyzed by immunocytochemistry and
quantified using flow cytometry with an antibody specific for MAC.[7]

The workflow for these preclinical experiments is outlined in the diagram below.
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Caption: Workflow for in vitro functional assessment of 4D-175 in RPE cells.

Comparison with Alternatives

The primary advantage of 4D-175 over existing therapies is its potential for a one-time, durable
treatment effect, which would significantly reduce the treatment burden for patients with GA

who currently require frequent eye injections.[2]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15581077/docs?utm_src=pdf-body-img#4d-175-a-gene-therapy-approach-to-geographic-atrophy-a-comparative-analysis
https://4dmt.gcs-web.com/news-releases/news-release-details/4dmt-announces-fda-clearance-ind-application-4d-175-genetic/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Approved Complement
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Izervay)
) AAV gene therapy encoding Protein/Peptide-based
Therapeutic Agent o
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Enables endogenous, ] o
) ) ) Direct, transient inhibition of
Mechanism continuous production of a

complement inhibitor

complement proteins

Administration

Single intravitreal injection

(proposed)

Monthly or bi-monthly

intravitreal injections

Durability

Potentially long-term effect

from a single dose

Effect is transient, requiring

repeat dosing

Development Stage

Preclinical; IND cleared, but

investment paused[2][4]

Approved and commercially

available

Conclusion

4D-175 represents a promising, next-generation approach to treating Geographic Atrophy by

addressing the underlying genetic risk factors and aiming to provide a durable therapeutic

effect with a single administration. Preclinical data in a relevant human cell model have

demonstrated its intended mechanism of action—the expression of functional SCFH protein

that effectively inhibits the complement cascade. While the recent pause in its development

introduces uncertainty, the scientific premise and the strong preclinical data highlight the

potential of gene therapy to revolutionize the management of chronic retinal diseases like GA.
The upcoming Phase 1 GAZE clinical trial, should it proceed, will be critical in determining the
safety and biological activity of this novel therapeutic in patients.[2][8][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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